Cas no 2034396-27-3 (N-[(4-chlorophenyl)methyl]-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide)

• Product Name: N-[(4-chlorophenyl)methyl]-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide
• CAS No: 2034396-27-3
• MF: C₁₇H₁₉ClN₄O₂
• MW: 346.811362504959
• CID: 5333631
• Update Time: 2025-05-26

N-[(4-chlorophenyl)methyl]-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorobenzyl)-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide
• N-[(4-chlorophenyl)methyl]-3-pyrimidin-2-yloxypiperidine-1-carboxamide
• N-[(4-chlorophenyl)methyl]-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide

• Inchi： 1S/C17H19ClN4O2/c18-14-6-4-13(5-7-14)11-21-17(23)22-10-1-3-15(12-22)24-16-19-8-2-9-20-16/h2,4-9,15H,1,3,10-12H2,(H,21,23)
• InChI Key： QAEKADHZHIJKHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(N1CCCC(C1)OC1N=CC=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 398
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4

Additional information on N-[(4-chlorophenyl)methyl]-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide

N-[(4-chlorophenyl)methyl]-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide: A Comprehensive Overview

N-[(4-chlorophenyl)methyl]-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide, identified by the CAS registry number 2034396-27-3, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound, characterized by its intricate molecular structure, has garnered attention due to its unique chemical properties and promising applications in drug development and advanced materials synthesis.

The molecular structure of N-[(4-chlorophenyl)methyl]-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide is composed of several key functional groups. The piperidine ring serves as the central framework, with a pyrimidin-2-yloxy group attached at the 3-position and an N-substituted (4-chlorophenyl)methyl group at the 1-position. This arrangement confers the molecule with both hydrophilic and hydrophobic characteristics, making it suitable for various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a modulator of cellular signaling pathways, particularly in the context of cancer therapy. The pyrimidinyl group, known for its ability to interact with nucleic acids, has been shown to exhibit anti-proliferative effects on certain cancer cell lines. Additionally, the chlorophenyl substituent enhances the molecule's lipophilicity, facilitating its absorption and bioavailability.

In terms of synthesis, N-[(4-chlorophenyl)methyl]-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide can be prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The optimization of reaction conditions has been a focus of recent research, with efforts directed toward improving yield and purity. These advancements have made the compound more accessible for further exploration in preclinical studies.

The compound's application extends beyond pharmacology into materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polymeric materials with tailored mechanical and thermal properties. Recent investigations have demonstrated its potential as a building block for high-performance polymers used in electronics and biomedical devices.

From an environmental perspective, the biodegradability and toxicity profile of N-[(4-chlorophenyl)methyl]-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide have been evaluated to ensure its safe use in industrial and medical applications. Studies indicate that under specific conditions, the compound undergoes efficient degradation without releasing harmful byproducts.

In conclusion, N-[(4-chlorophenyl)methyl]-3-(pyrimidin-2-yloxy)piperidine-1-carboxamide (CAS No: 2034396-27-3) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within pharmacology and materials science.